Cas no 1212993-64-0 ((S)-5,7-Difluorochroman-4-amine)

• Product Name: (S)-5,7-Difluorochroman-4-amine
• CAS No: 1212993-64-0
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD07374050
• CID: 827767
• PubChem ID: 46911910
• Update Time: 2025-10-29

(S)-5,7-Difluorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (S)-5,7-Difluorochroman-4-amine
• (4S)-5,7-difluoro-3,4-dihydro-2H-chromen-4-amine
• AKOS015854193
• (S)-5,7-DIFLUORO-CHROMAN-4-YLAMINE
• AM20020299
• CS-0363201
• DTXSID20677273
• (4S)-5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• AKOS006284100
• 1212993-64-0
• Y11851
• DB-000763

• MDL： MFCD07374050
• Inchi： 1S/C9H9F2NO/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7H,1-2,12H2/t7-/m0/s1
• InChI Key： ZJGYMNXLPZADME-ZETCQYMHSA-N
• SMILES： FC1=CC(=CC2=C1[C@H](CCO2)N)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.1±40.0 ºC (760 Torr),
• Flash Point: 77.2±27.3 ºC,
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (S)-5,7-Difluorochroman-4-amine

Recent Advances in the Study of (S)-5,7-Difluorochroman-4-amine (CAS: 1212993-64-0) in Chemical Biology and Pharmaceutical Research

In recent years, (S)-5,7-Difluorochroman-4-amine (CAS: 1212993-64-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amine, characterized by its difluorinated chroman backbone, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its unique pharmacological properties, synthetic accessibility, and potential as a key intermediate in drug discovery pipelines.

The compound's significance stems from its structural features: the chroman core provides rigidity and potential for CNS penetration, while the difluoro substitution enhances metabolic stability and binding affinity. The (S)-enantiomer specifically has demonstrated superior biological activity compared to its (R)-counterpart in several assays, making it a focal point for asymmetric synthesis and structure-activity relationship (SAR) studies. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted these aspects.

One of the most notable recent developments involves the application of (S)-5,7-Difluorochroman-4-amine as a key building block in the synthesis of potential serotonin receptor modulators. A 2023 study published in ACS Chemical Neuroscience demonstrated its incorporation into novel compounds showing selective 5-HT_2C receptor agonism with minimal off-target effects. The researchers attributed this selectivity to the precise spatial orientation of the amine group in the (S)-configuration, which was confirmed through X-ray crystallography and molecular docking studies.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to (S)-5,7-Difluorochroman-4-amine. A team from the University of Tokyo recently reported (2024, Chemical Communications) an enantioselective synthesis with 98% ee using a novel chiral auxiliary approach, addressing previous challenges in stereocontrol. This methodological advancement is particularly important as it enables larger-scale production for preclinical studies while maintaining the high enantiomeric purity required for pharmaceutical applications.

In the realm of drug metabolism and pharmacokinetics (DMPK), recent investigations have revealed favorable properties of (S)-5,7-Difluorochroman-4-amine derivatives. A comprehensive ADME study published in Drug Metabolism and Disposition (2023) showed that fluorination at the 5,7-positions significantly reduces oxidative metabolism in human liver microsomes while maintaining good blood-brain barrier permeability. These findings position the compound as an attractive scaffold for CNS-targeted drug development.

Several pharmaceutical companies have included (S)-5,7-Difluorochroman-4-amine in their discovery pipelines. Patent activity has increased notably, with recent filings from major players covering its use in compositions for treating depression, anxiety, and substance use disorders. The compound's versatility is further evidenced by its exploration in non-CNS applications, including recent work (2024, Journal of Biological Chemistry) on its potential as an allosteric modulator of metabolic enzymes.

Looking forward, the research community anticipates expanded applications of (S)-5,7-Difluorochroman-4-amine as more structural and biological data become available. Current challenges include further optimization of synthetic routes for industrial-scale production and deeper investigation of its potential off-target effects. However, the compound's unique combination of structural features and demonstrated biological activities suggests it will remain an important focus of medicinal chemistry research in the coming years.